Cas no 1356820-11-5 (2-cyano-N-[1-(2,4-difluorophenyl)pyrrolidin-3-yl]-3-(furan-2-yl)prop-2-enamide)

• Product Name: 2-cyano-N-[1-(2,4-difluorophenyl)pyrrolidin-3-yl]-3-(furan-2-yl)prop-2-enamide
• CAS No: 1356820-11-5
• MF: C₁₈H₁₅F₂N₃O₂
• MW: 343.327410936356
• CID: 6169596
• PubChem ID: 56803340
• Update Time: 2025-06-14

2-cyano-N-[1-(2,4-difluorophenyl)pyrrolidin-3-yl]-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1356820-11-5
• 2-cyano-N-[1-(2,4-difluorophenyl)pyrrolidin-3-yl]-3-(furan-2-yl)prop-2-enamide
• Z1144998914
• EN300-26609961
• (Z)-2-cyano-N-[1-(2,4-difluorophenyl)pyrrolidin-3-yl]-3-(furan-2-yl)prop-2-enamide

• Inchi： 1S/C18H15F2N3O2/c19-13-3-4-17(16(20)9-13)23-6-5-14(11-23)22-18(24)12(10-21)8-15-2-1-7-25-15/h1-4,7-9,14H,5-6,11H2,(H,22,24)/b12-8-
• InChI Key： NECSEEYQIQRUKA-WQLSENKSSA-N
• SMILES： FC1C=C(C=CC=1N1CCC(C1)NC(/C(/C#N)=C\C1=CC=CO1)=O)F

Computed Properties

• Exact Mass: 343.11323305g/mol
• Monoisotopic Mass: 343.11323305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69.3Ų

Additional information on 2-cyano-N-[1-(2,4-difluorophenyl)pyrrolidin-3-yl]-3-(furan-2-yl)prop-2-enamide

Research Brief on 2-cyano-N-[1-(2,4-difluorophenyl)pyrrolidin-3-yl]-3-(furan-2-yl)prop-2-enamide (CAS: 1356820-11-5)

Recent studies on the compound 2-cyano-N-[1-(2,4-difluorophenyl)pyrrolidin-3-yl]-3-(furan-2-yl)prop-2-enamide (CAS: 1356820-11-5) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention for its promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The synthesis of 2-cyano-N-[1-(2,4-difluorophenyl)pyrrolidin-3-yl]-3-(furan-2-yl)prop-2-enamide involves a multi-step process, with key intermediates being optimized for yield and purity. Recent advancements in synthetic methodologies have improved the scalability of this compound, making it more accessible for preclinical studies. The presence of the cyano and furan moieties is believed to contribute to its bioactivity, while the difluorophenyl group enhances its pharmacokinetic properties.

In vitro studies have demonstrated that this compound exhibits significant inhibitory effects on specific kinases, such as JAK2 and FLT3, which are implicated in various cancers and inflammatory diseases. Mechanistic studies suggest that the compound binds to the ATP-binding site of these kinases, thereby disrupting their signaling pathways. These findings are supported by molecular docking simulations, which reveal favorable binding interactions and stability.

Further investigations into the pharmacokinetic profile of 2-cyano-N-[1-(2,4-difluorophenyl)pyrrolidin-3-yl]-3-(furan-2-yl)prop-2-enamide have shown moderate oral bioavailability and a favorable half-life in rodent models. Toxicity studies indicate a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These properties position the compound as a viable candidate for further development.

Ongoing research is focused on optimizing the compound's efficacy and selectivity through structural modifications. Additionally, collaborative efforts between academic and industrial researchers aim to explore its potential in combination therapies, particularly for resistant forms of cancer. The compound's unique chemical scaffold also opens avenues for the development of derivatives with enhanced properties.

In conclusion, 2-cyano-N-[1-(2,4-difluorophenyl)pyrrolidin-3-yl]-3-(furan-2-yl)prop-2-enamide represents a promising lead compound in the quest for new therapeutic agents. Its multifaceted bioactivity, coupled with a favorable pharmacokinetic profile, underscores its potential for clinical translation. Future studies will be crucial in elucidating its full therapeutic potential and addressing any challenges related to its development.